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Compound of Interest

Compound Name: 2,3-Dipalmitoyl-sn-glycerol

Cat. No.: B053276 Get Quote

Essential Safety and Handling Guide for 2,3-
Dipalmitoyl-sn-glycerol
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of 2,3-Dipalmitoyl-sn-glycerol, ensuring laboratory

safety and procedural excellence.

This document provides immediate and essential safety and logistical information for handling

2,3-Dipalmitoyl-sn-glycerol (CAS 6076-30-8)[1][2]. While this substance is not classified as

hazardous, adherence to standard laboratory safety protocols is crucial to ensure a safe

working environment and maintain the integrity of your research.

Personal Protective Equipment (PPE)
When handling 2,3-Dipalmitoyl-sn-glycerol in a powdered form, it is imperative to use

appropriate personal protective equipment to prevent inhalation of dust particles and to avoid

direct contact with skin and eyes. The following PPE is recommended:
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Protection Type Recommended PPE Specification

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection Nitrile or latex gloves
Inspect gloves for tears or

holes before use.

Body Protection Laboratory coat
Should be fully buttoned to

protect from spills.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. A dust mask

may be used if generating

dust.

Use in a fume hood for

procedures that may generate

significant dust.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard operating procedure for handling 2,3-Dipalmitoyl-sn-
glycerol from receipt to use in experimental procedures.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
Store the container in a cool, dry, and well-ventilated area.
The recommended storage temperature is -20°C for long-term stability.

2. Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent
condensation of moisture, which can affect the quality of the lipid.
Work in a clean, designated area, preferably within a laboratory fume hood to minimize dust
inhalation.

3. Weighing the Powder:

Use a clean spatula and a weigh boat to measure the desired amount of 2,3-Dipalmitoyl-
sn-glycerol.
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Handle the powder gently to minimize the generation of airborne dust.
Close the container tightly immediately after use.

4. Dissolving the Lipid:

Add the weighed powder to the appropriate solvent in a clean glass container.
Gently swirl or vortex the mixture to dissolve the lipid completely. Sonication may be used to
aid dissolution if necessary.

Disposal Plan: Waste Management Protocol
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection. Follow these steps for the disposal of 2,3-Dipalmitoyl-sn-glycerol and associated

materials.

1. Solid Waste:

Unused Product: Dispose of as non-hazardous chemical waste according to your institution's
guidelines.
Contaminated Materials: Items such as weigh boats, pipette tips, and gloves that have come
into contact with the lipid should be placed in a designated solid waste container.

2. Liquid Waste:

Solutions containing 2,3-Dipalmitoyl-sn-glycerol should be collected in a clearly labeled,
sealed waste container.
Do not pour solutions down the drain unless permitted by your institution's environmental
health and safety (EHS) office.

3. Empty Containers:

Rinse the empty container with an appropriate solvent to remove any residual lipid.
The rinsate should be collected as liquid chemical waste.
Deface the label on the empty container before disposing of it in the regular laboratory glass
waste.

Quantitative Data Summary
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Property Value Reference

CAS Number 6076-30-8 [1][2]

Molecular Formula C35H68O5 [1]

Molecular Weight 568.9 g/mol [1]

Purity ≥98% [1]

Melting Point 67-70 °C

Workflow for Handling 2,3-Dipalmitoyl-sn-glycerol

Figure 1: Workflow for Safe Handling and Disposal of 2,3-Dipalmitoyl-sn-glycerol
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Caption: Workflow for Safe Handling and Disposal of 2,3-Dipalmitoyl-sn-glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.scbt.com/p/2-3-dipalmitoyl-sn-glycerol-6076-30-8
https://www.chemscene.com/6076-30-8.html
https://www.scbt.com/p/2-3-dipalmitoyl-sn-glycerol-6076-30-8
https://www.scbt.com/p/2-3-dipalmitoyl-sn-glycerol-6076-30-8
https://www.scbt.com/p/2-3-dipalmitoyl-sn-glycerol-6076-30-8
https://www.benchchem.com/product/b053276?utm_src=pdf-body
https://www.benchchem.com/product/b053276?utm_src=pdf-body-img
https://www.benchchem.com/product/b053276?utm_src=pdf-body
https://www.benchchem.com/product/b053276?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. scbt.com [scbt.com]

2. chemscene.com [chemscene.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dipalmitoyl-sn-glycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053276#personal-protective-equipment-for-handling-
2-3-dipalmitoyl-sn-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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